Cas no 100076-18-4 (1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester)
100076-18-4 structure
Product Name:1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester
CAS No:100076-18-4
MF:C12H14O5
MW:238.236564159393
CID:1124849
Update Time:2024-07-27
1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester
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- Inchi: 1S/C12H14O5/c1-4-17-12(15)10-7(2)5-8(16-3)6-9(10)11(13)14/h5-6H,4H2,1-3H3,(H,13,14)
- InChI Key: ACQCKDKSOUVIIN-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=CC(OC)=CC(C)=C1C(OCC)=O
Computed Properties
- Exact Mass: 237.07629
Experimental Properties
- Density: 1.211±0.06 g/cm3(Predicted)
- Boiling Point: 398.3±42.0 °C(Predicted)
- PSA: 75.66
- pka: 3.27±0.10(Predicted)
1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
100076-18-4 (1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester) Related Products
- 1823-59-2(5,5'-Oxybis(isobenzofuran-1,3-dione))
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- 531-88-4(5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one)
- 17275-82-0(Ethyl 3,5-dimethoxybenzoate)
- 5432-17-7(Benzoic acid,3-ethoxy-, ethyl ester)
- 55104-35-3(5-hydroxy-3H-isobenzofuran-1-one)
- 4741-63-3(6-Methoxyphthalide)
- 35598-05-1(Methyl 4-methoxy-2-methylbenzoate)
- 10259-22-0(ETHYL 3-METHOXYBENZOATE)
- 57081-00-2(Ethyl 4-Hydroxy-2-methylbenzoate)
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